molecular formula C17H17F3N4O2S B2695931 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one CAS No. 899744-15-1

2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one

Cat. No. B2695931
CAS RN: 899744-15-1
M. Wt: 398.4
InChI Key: USQGRHQFBZZPPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C17H17F3N4O2S and its molecular weight is 398.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of pyrazolopyrimidines derivatives were synthesized, demonstrating significant cytotoxic and 5-lipoxygenase inhibition activities. These compounds, including those with similar structures to 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one, have shown potential as anticancer and anti-5-lipoxygenase agents. The structure-activity relationship (SAR) of these compounds was extensively studied, indicating their promise in medical research and drug development (Rahmouni et al., 2016).

Enzymatic Activity Enhancement

Compounds structurally related to 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one were explored for their potential to increase the reactivity of cellobiase. This research demonstrates the utility of such compounds in enzymatic activity modulation, offering pathways for the development of novel biotechnological applications (Abd & Awas, 2008).

Lipoxygenase Inhibition

Several derivatives of pyrimidinyl thio compounds, akin to the chemical structure , were synthesized and evaluated as potential inhibitors of 15-lipoxygenase. This research underscores the therapeutic potential of these compounds in treating diseases associated with lipoxygenase activity, such as inflammation and asthma (Asghari et al., 2016).

Antimicrobial Agents

Research into thiazolidinone derivatives, with structures resembling 2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one, highlighted their efficacy as antimicrobial agents. These studies have identified promising leads for developing new antibiotics to combat resistant bacterial strains, emphasizing the significance of such compounds in addressing global health challenges (Patel et al., 2012).

properties

IUPAC Name

2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-4-(trifluoromethyl)-1H-pyrimidin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17F3N4O2S/c18-17(19,20)13-10-14(25)22-16(21-13)27-11-15(26)24-8-6-23(7-9-24)12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,21,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USQGRHQFBZZPPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NC(=CC(=O)N3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17F3N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6-(trifluoromethyl)pyrimidin-4(3H)-one

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